Cas no 94530-85-5 (Senkyunolide G)

• Product Name: Senkyunolide G
• CAS No: 94530-85-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1080926
• PubChem ID: 10013283
• Update Time: 2024-10-25

Senkyunolide G Chemical and Physical Properties

Names and Identifiers

• Senkyunolide G
• (S)-3-butyl-3-hydroxy-4,5-dihydroisobenzofuran-1(3H)-one
• 3-Butyl-4,5-dihydro-3-hydroxy-1(3H)-isobenzofuranone
• [ "" ]
• 3-Butyl-4,5-dihydro-3-hydroxy-1(3H)-isobenzofuranone (ACI)
• 3-Hydroxysenkyunolide A
• CS-0016690
• 3-Butyl-3-hydroxy-4,5-dihydroisobenzofuran-1(3H)-one
• SCHEMBL10823272
• HY-N1286
• B0005-477605
• 3-Butyl-3-hydroxy-4,5-dihydro-2-benzofuran-1-one
• AKOS032949111
• 94530-85-5
• G89245
• DA-57795

• Inchi： 1S/C12H16O3/c1-2-3-8-12(14)10-7-5-4-6-9(10)11(13)15-12/h4,6,14H,2-3,5,7-8H2,1H3
• InChI Key： JGIFAEPLZJPSHA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CCCC=2C(CCCC)(O)O1

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 424.9±40.0 °C at 760 mmHg
• Flash Point: 189.0±20.1 °C
• Solubility: Slightly soluble (21 g/l) (25 º C),
• PSA: 46.53000
• LogP: 2.06860
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Senkyunolide G Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous